N-(2-methoxyethyl)-2-((5-phenyl-2-(p-tolyl)-1H-imidazol-4-yl)thio)acetamide
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Description
N-(2-methoxyethyl)-2-((5-phenyl-2-(p-tolyl)-1H-imidazol-4-yl)thio)acetamide, also known as P-MT or P-Methoxytryptamine, is a chemical compound that has been extensively studied for its potential therapeutic applications. P-MT is a derivative of the neurotransmitter serotonin, and it has been shown to have a variety of effects on the central nervous system. In
Scientific Research Applications
Antibacterial and Antifungal Applications
- Various derivatives of N-(2-methoxyethyl)-2-((5-phenyl-2-(p-tolyl)-1H-imidazol-4-yl)thio)acetamide have been synthesized and tested for their antibacterial properties. For instance, one study synthesized derivatives with significant antibacterial activity (Ramalingam, Ramesh, & Sreenivasulu, 2019).
- Another study focused on the antifungal activities of similar compounds, highlighting their potential in treating fungal infections (Altındağ et al., 2017).
Anticancer Potential
- Compounds related to N-(2-methoxyethyl)-2-((5-phenyl-2-(p-tolyl)-1H-imidazol-4-yl)thio)acetamide have been investigated for their potential anticancer properties. For instance, a study synthesized and evaluated derivatives for their antitumor activities against human lung adenocarcinoma cells (Evren et al., 2019).
Antioxidant Activities
- Some derivatives have shown good antioxidant activity, as investigated in a study focusing on their potential antimicrobial and antioxidant properties (Naraboli & Biradar, 2017).
Molecular Imaging Applications
- A study synthesized carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives, including those similar to N-(2-methoxyethyl)-2-((5-phenyl-2-(p-tolyl)-1H-imidazol-4-yl)thio)acetamide, for potential use in PET imaging to track nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1) (Gao, Wang, & Zheng, 2016).
Antimicrobial Evaluation and Hemolytic Activity
- Novel derivatives have been synthesized and evaluated for their antimicrobial activity and hemolytic activity, providing insights into their potential therapeutic applications (Gul et al., 2017).
Other Biological Activities
- Additional studies have explored various biological activities, such as antiviral, analgesic, anti-inflammatory, and antidiabetic properties of related compounds (Maruyama et al., 2012).
properties
IUPAC Name |
N-(2-methoxyethyl)-2-[[2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O2S/c1-15-8-10-17(11-9-15)20-23-19(16-6-4-3-5-7-16)21(24-20)27-14-18(25)22-12-13-26-2/h3-11H,12-14H2,1-2H3,(H,22,25)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWGHKKLFVCGNKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC(=C(N2)C3=CC=CC=C3)SCC(=O)NCCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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